Cas no 150012-66-1 (1H-1,4-Diazepine,hexahydro-1,4-bis(4-methyl-1,2,5-oxadiazol-3-yl)-)

1H-1,4-Diazepine,hexahydro-1,4-bis(4-methyl-1,2,5-oxadiazol-3-yl)- structure
150012-66-1 structure
Product Name:1H-1,4-Diazepine,hexahydro-1,4-bis(4-methyl-1,2,5-oxadiazol-3-yl)-
CAS No:150012-66-1
MF:C11H16N6O2
MW:264.283740997314
CID:214726
PubChem ID:3073570
Update Time:2025-04-19

1H-1,4-Diazepine,hexahydro-1,4-bis(4-methyl-1,2,5-oxadiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4-Diazepine,hexahydro-1,4-bis(4-methyl-1,2,5-oxadiazol-3-yl)-
    • 3-methyl-4-[4-(4-methyl-1,2,5-oxadiazol-3-yl)-1,4-diazepan-1-yl]-1,2,5-oxadiazole
    • DTXSID20164451
    • 1H-1,4-Diazepine, hexahydro-1,4-bis(methylfurazanyl)-
    • Hexahydro-1,4-bis(methylfurazanyl)-1H-1,4-diazepine
    • N,N'-Bis(3-methyl-1,2,5-oxadiazol-4-yl)hexahydro-1,4-diazepine
    • 150012-66-1
    • Inchi: 1S/C11H16N6O2/c1-8-10(14-18-12-8)16-4-3-5-17(7-6-16)11-9(2)13-19-15-11/h3-7H2,1-2H3
    • InChI Key: KCBBRIOJACYQGA-UHFFFAOYSA-N
    • SMILES: O1N=C(C)C(=N1)N1CCN(C2C(C)=NON=2)CCC1

Computed Properties

  • Exact Mass: 264.13368
  • Monoisotopic Mass: 264.133474
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.3
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.284
  • Boiling Point: 429.2°Cat760mmHg
  • Flash Point: 213.4°C
  • Refractive Index: 1.551
  • PSA: 84.32
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